Cas no 1261964-26-4 (2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid)

2-Fluoro-4-(3-methylsulfonylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative featuring a methylsulfonylphenyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of both fluorine and methylsulfonyl groups enhances its reactivity and selectivity, making it valuable for constructing complex molecules. Its benzoic acid moiety allows for further functionalization, while the electron-withdrawing sulfonyl group contributes to stability under various reaction conditions. This compound is particularly useful in the development of bioactive molecules, where precise structural modifications are critical. High purity and well-defined chemical properties ensure consistent performance in research applications.
2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid structure
1261964-26-4 structure
Product Name:2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid
CAS No:1261964-26-4
MF:C14H11FO4S
MW:294.298146486282
MDL:MFCD18322257
CID:1219305
PubChem ID:53228087
Update Time:2025-11-01

2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid
    • 2-Fluoro-4-(3-methylsulfonylphenyl)benzoic acid, 95%
    • 1261964-26-4
    • 3-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID10691620
    • MFCD18322257
    • MDL: MFCD18322257
    • Inchi: 1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-12(14(16)17)13(15)8-10/h2-8H,1H3,(H,16,17)
    • InChI Key: GVMPXUNAUHFKAW-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C=1)C1C=CC(C(=O)O)=C(C=1)F)(=O)=O

Computed Properties

  • Exact Mass: 294.03620816g/mol
  • Monoisotopic Mass: 294.03620816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 79.8Ų

2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329532-5 g
2-Fluoro-4-(3-methylsulfonylphenyl)benzoic acid, 95%; .
1261964-26-4 95%
5 g
€1,159.00 2023-07-19
abcr
AB329532-5g
2-Fluoro-4-(3-methylsulfonylphenyl)benzoic acid, 95%; .
1261964-26-4 95%
5g
€1159.00 2025-02-20

Additional information on 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid

Recent Advances in the Study of 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid (CAS: 1261964-26-4)

In recent years, the compound 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid (CAS: 1261964-26-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a fluorine atom and a methylsulfonyl group in its structure contributes to its distinct chemical properties, making it a valuable candidate for drug development. Researchers have been particularly interested in its role as a key intermediate in the synthesis of novel bioactive compounds and its potential as a therapeutic agent itself.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological properties of 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid. The research team conducted a series of in vitro and in vivo experiments to evaluate its efficacy as a potential anti-inflammatory agent. The results demonstrated that the compound exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another significant development comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the use of 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid as a building block for the synthesis of novel kinase inhibitors. The researchers successfully incorporated this compound into several lead molecules targeting specific oncogenic kinases. Preliminary data showed promising anti-proliferative activity against various cancer cell lines, with particular efficacy observed in breast and lung cancer models. The study emphasized the importance of the fluorine atom in enhancing binding affinity to target proteins while maintaining metabolic stability.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid. A 2022 patent application disclosed an improved synthetic route that significantly increases yield while reducing the generation of byproducts. This development is particularly important for scaling up production for potential clinical applications. The new method employs a novel palladium-catalyzed coupling reaction, which demonstrates higher efficiency compared to traditional approaches.

Looking forward, the research community continues to explore the full potential of 2-fluoro-4-(3-methylsulfonylphenyl)benzoic Acid. Current investigations are focusing on its application in targeted drug delivery systems and its potential as a molecular probe for studying protein-ligand interactions. The compound's unique structural features and demonstrated biological activities position it as a valuable tool in both drug discovery and chemical biology research. As more data becomes available, we anticipate seeing further developments in its therapeutic applications and synthetic methodologies.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent